1-(2-Cyanopyridin-3-yl)sulfonyl-N-methylpiperidine-2-carboxamide
Overview
Description
“1-(2-Cyanopyridin-3-yl)sulfonyl-N-methylpiperidine-2-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals . The compound also contains a cyanopyridine group, which is a pyridine ring with a cyano group attached. Pyridine derivatives are important in the pharmaceutical industry .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups. The piperidine ring is a six-membered heterocycle including one nitrogen atom and five carbon atoms . The cyanopyridine group would add additional complexity to the structure.
Chemical Reactions Analysis
Piperidines are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination . The specific reactions that “1-(2-Cyanopyridin-3-yl)sulfonyl-N-methylpiperidine-2-carboxamide” would undergo would depend on the reaction conditions and other reactants present.
properties
IUPAC Name |
1-(2-cyanopyridin-3-yl)sulfonyl-N-methylpiperidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O3S/c1-15-13(18)11-5-2-3-8-17(11)21(19,20)12-6-4-7-16-10(12)9-14/h4,6-7,11H,2-3,5,8H2,1H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXLMDDRZKOEIOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1CCCCN1S(=O)(=O)C2=C(N=CC=C2)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Cyanopyridin-3-yl)sulfonyl-N-methylpiperidine-2-carboxamide | |
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